Cas no 1116037-20-7 (3-methoxy-N-2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-ylbenzamide)

• Product Name: 3-methoxy-N-2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-ylbenzamide
• CAS No: 1116037-20-7
• MF: C₂₈H₂₇N₃O₃
• MW: 453.532286882401
• CID: 5880664
• PubChem ID: 49663769
• Update Time: 2025-06-27

3-methoxy-N-2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-ylbenzamide
• F3406-6125
• VU0493478-1
• 1116037-20-7
• 3-methoxy-N-[2-(4-methylphenyl)-4-morpholin-4-ylquinolin-6-yl]benzamide
• AKOS005057914
• 3-methoxy-N-(4-morpholino-2-(p-tolyl)quinolin-6-yl)benzamide
• 3-methoxy-N-[2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl]benzamide

• Inchi： 1S/C28H27N3O3/c1-19-6-8-20(9-7-19)26-18-27(31-12-14-34-15-13-31)24-17-22(10-11-25(24)30-26)29-28(32)21-4-3-5-23(16-21)33-2/h3-11,16-18H,12-15H2,1-2H3,(H,29,32)
• InChI Key： QXAUMJMTCBESFB-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=C(C3C=CC(C)=CC=3)N=C3C=CC(=CC=23)NC(C2C=CC=C(C=2)OC)=O)CC1

Computed Properties

• Exact Mass: 453.20524173g/mol
• Monoisotopic Mass: 453.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 63.7Ų

Additional information on 3-methoxy-N-2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-ylbenzamide

3-Methoxy-N-2-(4-Methylphenyl)-4-(Morpholin-4-Yl)Quinolin-6-Ylbenzamide: A Comprehensive Overview

3-Methoxy-N-2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-ylbenzamide, with CAS No. 1116037-20-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its intricate structure, combines multiple functional groups that contribute to its potential biological activity. The molecule features a quinoline core, which is a heterocyclic aromatic system known for its versatility in drug design. Attached to this core are substituents such as a methoxy group, a morpholino group, and a benzamide moiety, each of which plays a crucial role in modulating the compound's properties.

The synthesis of 3-methoxy-N-2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-ylbenzamide involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Researchers have employed various strategies, including Suzuki coupling and nucleophilic aromatic substitution, to construct the quinoline backbone and introduce the desired substituents. These methods not only ensure the formation of the target molecule but also pave the way for further modifications to explore its pharmacokinetic profile.

Recent studies have focused on the bioactivity of this compound, particularly its potential as a therapeutic agent. Preclinical data suggest that it exhibits potent activity against certain disease models, including cancer and neurodegenerative disorders. For instance, investigations into its anti-proliferative effects on cancer cells have revealed promising results, with the compound demonstrating selective toxicity towards malignant cells while sparing healthy tissue. This selectivity is attributed to the unique arrangement of functional groups within the molecule, which allows for precise interaction with cellular targets.

In addition to its therapeutic potential, 3-methoxy-N-2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-ylbenzamide has also been explored for its role in drug delivery systems. Its ability to form stable complexes with various biomolecules makes it a valuable component in nanotechnology-based drug delivery platforms. Researchers have utilized its structural features to develop targeted drug carriers that enhance drug bioavailability and reduce systemic toxicity.

The morpholino group within the molecule has been identified as a key contributor to its stability and solubility properties. Morpholino-containing compounds are known for their resistance to enzymatic degradation, which is critical for maintaining therapeutic efficacy in vivo. Furthermore, the benzamide moiety enhances the compound's ability to penetrate cellular membranes, facilitating its uptake into target cells.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity towards various protein targets, such as kinases and receptors. The results underscore the compound's potential as a lead molecule for drug discovery programs targeting specific diseases.

In conclusion, 3-methoxy-N-2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-ylbenzamide represents a significant advancement in medicinal chemistry. Its unique structure, combined with promising preclinical data, positions it as a compelling candidate for further development into therapeutics. As research continues to unravel its full potential, this compound may pave the way for innovative treatments across multiple therapeutic areas.